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NICE Cost-Effectiveness Analysis of Nintedanib

The National Institute for Health and Care Excellence (NICE) recommends nintedanib for treating IPF,

including for patients with a forced vital capacity (FVC) above 80% predicted [1].

A dedicated cost-effectiveness analysis submitted to NICE compared nintedanib against pirfenidone, N-
acetylcysteine, and best supportive care (BSC) from a UK payer perspective [2]. The key findings are

summarized in the table below.

Analysis Aspect Key Findings

Overall Nintedanib and pirfenidone were largely equivalent in estimated costs and
Conclusion benefits; results were driven mainly by the risk of acute exacerbations [2].
Compared to In the base-case analysis, nintedanib was found to have fewer acute
Pirfenidone exacerbations and resulted in less costs and more Quality-Adjusted Life Years

(QALYs) gained [2].

Compared to BSC  Nintedanib and pirfenidone were the only treatments to show statistical
significance in efficacy parameters (acute exacerbations and lung function
decline) compared to BSC/placebo [2].
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Analysis Aspect
Modeling &

Uncertainty

Consideration for
FVC >80%

Key Findings

A Markov model was used with health states based on FVC % predicted and
acute exacerbations. Substantial uncertainty was noted in the overall cost-
effectiveness results between nintedanib and pirfenidone [2] [1].

For this subgroup, the only previous treatment option was BSC. NICE concluded

that nintedanib provides a sustained improvement in patient outcomes, fulfilling

an unmet need [1].

Comparative Efficacy and Tolerability of Nintedanib

and Pirfenidone

While the cost-effectiveness is similar, clinical studies provide a direct comparison of the drugs

performance. The findings on efficacy are mixed, but a clearer picture emerges on tolerability.

Aspect

Nintedanib

Pirfenidone

Comparative Conclusion

Disease
Progression
(FVC decline)

Survival &
Hospitalization

Tolerability
(Dose
Reduction)

Slower 12-month FVC

decline in one study [3].
No significant difference
in multiple other studies

[4] [5].

No significant difference
in overall survival or risk
of nonelective
respiratory
hospitalization compared
to pirfenidone [3] [5].

Dose reduction is
significantly more
frequent [5]. One study
showed a 4-fold higher

Faster 12-month FVC

decline in one study [3].
No significant difference
in multiple other studies

[4] [5].

No significant difference
in overall survival or risk
of nonelective
respiratory
hospitalization compared
to nintedanib [3] [5].

Dose reduction is less
frequent [5].

Mixed findings. Most
evidence, including a 2025
real-world study, suggests
equivalent long-term
efficacy in preventing
disease progression [4] [5].

No significant difference
between the two drugs [3]

[5]

Pirfenidone has a better
tolerability profile
regarding the need to
reduce dosage [5].
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Aspect

Nintedanib

Pirfenidone

Comparative Conclusion

Impact of Dose
Reduction

risk of reduction vs.
pirfenidone [5].

Clinical outcomes (e.qg.,
disease progression)
were not significantly
different between
patients on full vs.
reduced doses [5].

Clinical outcomes (e.g.,
disease progression)
were not significantly
different between
patients on full vs.
reduced doses [5].

Reducing the dose does
not appear to negatively
impact efficacy for either
drug [5].

Mechanisms of Action and Signaling Pathways

Beyond its approved use in IPF, research indicates nmintedanib has complex mechanisms involving

antifibrotic and potential senolytic (clearing aged cells) effects. The diagrams below summarize these key

signaling pathways.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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